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Compound of Interest

Compound Name: Oxazol-5-ylmethanol

Cat. No.: B140774

An In-Depth Technical Guide to the Health and Safety of Oxazol-5-yImethanol

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the health and safety profile of chemical reagents is fundamental to ensuring
a safe and productive laboratory environment. This guide provides an in-depth analysis of the
hazards associated with Oxazol-5-yImethanol (CAS No: 127232-41-1), a heterocyclic
compound utilized in various synthetic applications.[1] Adherence to the protocols and
recommendations outlined herein is critical for minimizing risk and safeguarding laboratory
personnel.

Hazard Identification and GHS Classification

Oxazol-5-yImethanol is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.[1] The primary hazards are
associated with its corrosive and irritant properties.[1][2] A summary of its GHS classification is
provided below.
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
o GHSO07 )
Acute Toxicity, ) ) H302: Harmful if
Category 4 (Exclamation Warning
Oral swallowed[1][3]
Mark)
Skin GHSO07 H315: Causes
Corrosion/Irritatio  Category 2 (Exclamation Warning skin irritation[1]
n Mark) [3][4]
H318: Causes
serious eye
Serious Eye GHSO05 damage / H319:
o Category 1/ 2A ) Danger )
Damage/Irritation (Corrosion) Causes serious
eye irritation[1][3]
[4]
Specific Target
o GHSO07 H335: May
Organ Toxicity ) ) )
(Sing| Category 3 (Exclamation Warning cause respiratory
ingle
g Mark) irritation[1][3][4]
Exposure)

Source: Compiled from multiple safety data sources.[1][3][4]

The dual "Danger" and "Warning" signal words, along with the "Corrosion" and "Exclamation

Mark" pictograms, underscore the necessity for stringent safety precautions when handling this

compound.[1][2]

Risk Management and Control Measures

A multi-layered approach to risk management, incorporating engineering controls, personal

protective equipment (PPE), and standardized handling protocols, is essential for the safe use

of Oxazol-5-yImethanol.

Engineering Controls

The primary engineering control is to minimize inhalation exposure. All work involving Oxazol-

5-ylmethanol, particularly the handling of the solid powder or preparation of solutions, must be
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conducted in a certified chemical fume hood.[2][4][5] The fume hood ensures adequate

ventilation and captures any dust or vapors at the source, preventing them from entering the

laboratory atmosphere.[5]

Personal Protective Equipment (PPE)

Appropriate PPE is the most critical barrier between the researcher and the chemical. The

following table outlines the minimum PPE requirements.

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

Gloves must be inspected
before use and disposed of

after contamination.[5]

To prevent skin contact, which
can cause irritation and

potential burns.[2][5]

Eye/Face Protection

Tightly fitting safety goggles or
a full-face shield.

To protect against splashes
and airborne particles that can
cause serious, potentially

irreversible eye damage.[2][5]

Skin and Body Protection

A flame-resistant laboratory
coat, long-sleeved clothing,
and closed-toe shoes are

mandatory.

To minimize skin exposure and
prevent contamination of

personal clothing.[5]

Respiratory Protection

Not typically required if work is
performed within a functional
chemical fume hood. If a fume
hood is unavailable or in case
of ventilation failure, a NIOSH-
approved respirator with
appropriate cartridges should
be used.[6]

To prevent the inhalation of
dust or vapors, which may
cause respiratory tract

irritation.[1]

Safe Handling Workflow
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A systematic workflow ensures that all safety aspects are considered before, during, and after
the handling of Oxazol-5-yImethanol. The following diagram illustrates a self-validating
experimental workflow designed to minimize exposure risk.
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Caption: Standard Operating Procedure for Handling Oxazol-5-yImethanol.
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Emergency Procedures

In the event of an accidental exposure or spill, a rapid and informed response is crucial. All
laboratory personnel should be familiar with the location of safety showers, eyewash stations,
and spill kits.

First Aid Measures

The following table summarizes the immediate first aid actions required for different types of
exposure.[2] Medical attention should be sought immediately in all cases of significant
exposure.[7][8][9]

Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[2][8][9] Remove

contact lenses if present and easy to do.[2]

Seek immediate medical attention.[2][7]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing
Skin Contact . o
and shoes.[2][7] Continue rinsing for at least 15

minutes. Seek immediate medical attention.[2]

Move the person to fresh air.[2][7][8] If breathing

is difficult or has stopped, provide artificial

Inhalation o ) ) ]
respiration.[2][8] Seek immediate medical
attention.

DO NOT induce vomiting.[2][7] Rinse mouth
) with water.[10][6] Never give anything by mouth
Ingestion

to an unconscious person.[6][7] Call a physician

or poison control center immediately.[2]

Accidental Release Measures

For small spills, trained personnel wearing appropriate PPE should absorb the material with an
inert substance (e.g., sand, vermiculite) and place it in a suitable, sealed container for disposal.
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[4][10] Avoid creating dust.[10] For large spills, evacuate the area and contact the institution's
environmental health and safety department.[10][6]

The logical flow for responding to a chemical emergency is depicted below.

Chemical Exposure or Spill Occurs

Immediate Assessment

Gssess Scene for Immediate DangeD

Enitiate First Aid (Eyewash/ShowerD [Contain Spill with Absorbent MateriaD Evacuate Area & Alert EHS]
Gemove Contaminated CIothing] [Collect Waste in Sealed ContaineD
[Call for Medical Assistance)
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Caption: Emergency Response Logic Flow for Chemical Incidents.

Storage, Stability, and Disposal

Storage: Store Oxazol-5-yImethanol in a tightly sealed container in a dry, cool, and well-
ventilated area.[2][11] For long-term stability, storage in a freezer at or below -20°C is
recommended.[12][13] The material should be stored under an inert atmosphere (e.g., argon or
nitrogen) as it is sensitive to moisture.[2][14] Keep away from incompatible materials such as
strong oxidizing agents, alcohols, and amines.[2]

Stability: The compound is susceptible to hydrolysis, which can lead to ring-opening.[14] This
degradation is accelerated by moisture and basic conditions.[14]

Disposal: Dispose of waste material and contaminated packaging in accordance with all
applicable local, state, and federal regulations.[2][7] This should be done through a licensed
professional waste disposal service.[10][6]

Fire Safety

Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, alcohol-resistant foam,
or water spray to extinguish fires.[2][10][6][7]

Specific Hazards: Thermal decomposition can produce hazardous combustion products,
including toxic gases like carbon monoxide (CO), carbon dioxide (COZ2), and nitrogen oxides
(NOXx).[2][10][6]

Firefighter Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes and to avoid inhaling toxic fumes.
[21[10][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b140774#oxazol-5-yImethanol-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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